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Compound of Interest

1-carbamimidoyl-2-
Compound Name:
cyclohexylguanidine;hydrochloride

Cat. No. B1281038

Essential Safety and Logistical Information for
Handling Robenidine Hydrochloride

For laboratory personnel, including researchers, scientists, and drug development
professionals, a comprehensive understanding of safety protocols is paramount when handling
chemical compounds. This document provides detailed guidance on the personal protective
equipment (PPE), handling procedures, and emergency measures for 1-carbamimidoyl-2-
cyclohexylguanidine;hydrochloride, commonly known as Robenidine hydrochloride (CAS
No. 25875-50-7).

Personal Protective Equipment (PPE)

To ensure the safety of personnel, the following personal protective equipment is mandatory
when handling Robenidine hydrochloride.[1][2][3][4][5]
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Protection Type

Recommended Equipment

Specifications

Tightly fitting safety goggles
with side-shields conforming to

Eye/Face Protection Safety Goggles
EN 166 (EU) or NIOSH (US).
[11[2]
Chemical-impermeable gloves.
Skin Protection Gloves Must be inspected prior to use.

[1](2]

Protective Clothing

Fire/flame resistant and
impervious clothing, such as
lab coats or disposable
coveralls.[1][2][3]

Respiratory Protection

Respirator

A full-face respirator should be
used if exposure limits are
exceeded or if irritation is
experienced.[2][4] In well-
ventilated areas, it may not be

required.

First-Aid Procedures

Immediate and appropriate first-aid measures are critical in the event of accidental exposure to

Robenidine hydrochloride.
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Exposure Route First-Aid Protocol

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If the individual is

not breathing, provide artificial respiration and

Inhalation
seek immediate medical attention. Do not use
mouth-to-mouth resuscitation if the substance
was ingested or inhaled.[1]
Immediately remove contaminated clothing.
Skin Contact Wash the affected area with soap and plenty of

water. Consult a physician.[1]

Rinse cautiously with pure water for at least 15

minutes. Remove contact lenses if present and
Eye Contact ) o

easy to do so. Continue rinsing and consult a

doctor.[1][2]

Rinse the mouth with water. Do not induce
) vomiting. Never give anything by mouth to an
Ingestion . - .
unconscious person. Call a physician or Poison

Control Center immediately.[1][2]

Standard Operating Procedure for Safe Handling

A systematic approach to handling Robenidine hydrochloride from receipt to disposal is crucial
for minimizing risk.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Store the container in a tightly closed, dry, cool, and well-ventilated place.[2]
o Keep away from incompatible materials such as strong oxidizing agents.

» Store separately from foodstuff containers.[2]

2. Handling and Use:
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o Ensure adequate ventilation, using local exhaust ventilation where dust may be generated.

[11[3]
e Avoid the formation of dust and aerosols.[2][5]
o Wear the appropriate personal protective equipment as detailed in the table above.
e Do not eat, drink, or smoke in the handling area.[3]
e Wash hands thoroughly after handling.[1]
3. Spill Management:
e Evacuate personnel from the spill area.
o Wear full personal protective equipment, including respiratory protection.

o Collect the spilled material using spark-proof tools and place it in a suitable, closed container
for disposal.[2]

e Avoid allowing the chemical to enter drains.[1][2]

4. Disposal:

o Dispose of the waste material and container at an approved waste disposal plant.
o Adhere to all local, regional, and national regulations for chemical waste disposal.

Experimental Workflow for Safe Handling

The following diagram illustrates the key procedural steps for the safe handling of Robenidine
hydrochloride in a laboratory setting.
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Preparation
- Don appropriate PPE
- Ensure proper ventilation

y

Handling
- Weigh and prepare solutions in a ventilated enclosure
- Avoid dust generation

'

Post-Handling
- Decontaminate work surfaces
- Remove and dispose of PPE correctly

'

Waste Disposal
- Collect waste in a labeled, sealed container
- Dispose of according to institutional and regulatory guidelines

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Robenidine Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. chemicalbook.com [chemicalbook.com]

3. zoetisus.com [zoetisus.com]

4. homelabvet.com [homelabvet.com]

5. file.medchemexpress.com [file.medchemexpress.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1281038?utm_src=pdf-body-img
https://www.benchchem.com/product/b1281038?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/robenidine-hydrochloride-temppid160705007419.html
https://www.chemicalbook.com/msds/robenidine-hydrochloride.pdf
https://www.zoetisus.com/content/_assets/docs/vmips/safety-data-sheets/robenz.pdf
https://homelabvet.com/product/robenidine-hydrochloride-500g-bf-poultry/
https://file.medchemexpress.com/batch_PDF/HY-B2157/Robenidine-hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Personal protective equipment for handling 1-
carbamimidoyl-2-cyclohexylguanidine;hydrochloride]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1281038#personal-protective-
equipment-for-handling-1-carbamimidoyl-2-cyclohexylguanidine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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